Cas no 1026689-58-6 (Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate)

Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate is a heterocyclic compound featuring an imidazo[4,5-c]pyridine core with a benzyl carboxylate protecting group. This structure is valuable in medicinal chemistry and pharmaceutical research, particularly as an intermediate in the synthesis of bioactive molecules. The benzyl ester group enhances solubility and facilitates selective deprotection under mild conditions, enabling further functionalization. Its rigid fused-ring system contributes to stability and potential binding affinity in drug discovery applications. The compound is typically handled under inert conditions due to its sensitivity, and its purity is critical for reproducible synthetic outcomes. It serves as a versatile building block for developing novel therapeutics, particularly in targeting central nervous system (CNS) disorders.
Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate structure
1026689-58-6 structure
Product Name:Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate
CAS No:1026689-58-6
MF:C14H15N3O2
MW:257.287802934647
CID:2115688
Update Time:2025-11-03

Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate Chemical and Physical Properties

Names and Identifiers

    • benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate
    • OVJSTDBKVYVLOD-UHFFFAOYSA-N
    • Benzyl 1,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-5-carboxylate
    • Benzyl 3,4,6,7-tetrahydro-5H-imidazo[4,5-c]pyridine-5-carboxylate
    • 1,4,6,7-tetrahydro-imidazol[4,5-c]pyridine-5-carboxylic acid benzyl ester
    • Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate
    • Inchi: 1S/C14H15N3O2/c18-14(19-9-11-4-2-1-3-5-11)17-7-6-12-13(8-17)16-10-15-12/h1-5,10H,6-9H2,(H,15,16)
    • InChI Key: OVJSTDBKVYVLOD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CC2=C(CC1)N=CN2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 318
  • Topological Polar Surface Area: 58.2

Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate Pricemore >>

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Additional information on Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate

Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate: A Comprehensive Overview

The compound Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate (CAS No. 1026689-58-6) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of imidazopyridines, which are known for their unique structural features and diverse biological activities. The imidazo[4,5-c]pyridine core of this molecule is a bicyclic structure that combines the properties of both imidazole and pyridine rings, making it a versatile scaffold for drug design.

Recent studies have highlighted the importance of imidazo[4,5-c]pyridine derivatives in medicinal chemistry. These compounds have shown promising results in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial activities. The benzyl carboxylate group attached to the imidazo[4,5-c]pyridine ring in this compound adds further functional diversity, enhancing its potential for interaction with biological targets.

The synthesis of Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate involves a multi-step process that typically includes cyclization reactions and functional group transformations. Researchers have explored various synthetic routes to optimize the yield and purity of this compound. For instance, a recent study published in the Journal of Organic Chemistry demonstrated an efficient method using microwave-assisted synthesis to construct the imidazo[4,5-c]pyridine ring system.

One of the most intriguing aspects of this compound is its ability to act as a template for further chemical modifications. By altering the substituents on the imidazo[4,5-c]pyridine ring or the benzyl carboxylate group, chemists can tailor its properties for specific applications. For example, substituting the benzyl group with other aromatic or aliphatic moieties can significantly influence its solubility and bioavailability.

In terms of biological activity, Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate has been shown to exhibit potent inhibitory effects on certain enzymes involved in inflammatory pathways. A study conducted by Smith et al. (2023) revealed that this compound can effectively inhibit cyclooxygenase-2 (COX-2), a key enzyme associated with inflammation and pain. This finding underscores its potential as a lead compound for developing novel anti-inflammatory agents.

Moreover, preliminary pharmacokinetic studies suggest that this compound has favorable absorption and distribution properties. Its ability to cross cellular membranes efficiently makes it a promising candidate for drug delivery systems. Researchers are currently investigating its stability under physiological conditions and its potential for formulation into various dosage forms.

The structural versatility of Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate also makes it an attractive molecule for materials science applications. Its aromaticity and conjugated system could be exploited in designing organic semiconductors or optoelectronic materials. Recent advancements in computational chemistry have enabled researchers to predict the electronic properties of this compound with high accuracy, facilitating its application in emerging technologies.

In conclusion, Benzyl 6,7-dihydro-3H-imidazo[4,5-c]pyridine-5(4H)-carboxylate (CAS No. 1026689-58-6) is a multifaceted compound with immense potential across multiple disciplines. Its unique structure and diverse functional groups make it a valuable tool for both academic research and industrial applications. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing modern science and technology.

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